Cas no 74912-61-1 (1,3-Propanediamine, N-(2-aminoethyl)-N-methyl-)

• Product Name: 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl-
• CAS No: 74912-61-1
• MF: C₆H₁₇N₃
• MW: 131.219280958176
• CID: 4169866
• PubChem ID: 11412401
• Update Time: 2025-05-26

1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl-
• 1,3-Propanediamine, N1-(2-aminoethyl)-N1-methyl-
• 74912-61-1
• SCHEMBL902505
• N1-(2-Aminoethyl)-N1-methylpropane-1,3-diamine
• EN300-7066227
• CHEMBL76497
• (2-aminoethyl)(3-aminopropyl)methylamine
• ZFQTXVDBSYNXDE-UHFFFAOYSA-N
• AKOS006338347

• Inchi： 1S/C6H17N3/c1-9(6-4-8)5-2-3-7/h2-8H2,1H3
• InChI Key： ZFQTXVDBSYNXDE-UHFFFAOYSA-N
• SMILES： C(N(CCN)C)CCN

Computed Properties

• Exact Mass: 131.142247555Da
• Monoisotopic Mass: 131.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 56.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 55.3Ų

Additional information on 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl-

Recent Advances in the Application of 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- (CAS: 74912-61-1) in Chemical Biology and Pharmaceutical Research

The compound 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- (CAS: 74912-61-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This molecule, characterized by its unique diamine structure, serves as a critical building block in the synthesis of various bioactive compounds, including drug candidates, chelating agents, and polymer materials. Recent studies have highlighted its potential in targeted drug delivery systems, enzyme inhibition, and as a linker in bioconjugation strategies. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its current and future applications.

One of the most notable applications of 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- is its role in the development of novel drug delivery systems. Researchers have utilized its bifunctional properties to create stable conjugates with therapeutic agents, enhancing their solubility and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful conjugation of this compound with anticancer drugs, resulting in improved tumor-targeting efficiency and reduced systemic toxicity. The study employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structural integrity of the conjugates, underscoring the compound's reliability in pharmaceutical formulations.

In addition to drug delivery, this compound has shown promise in enzyme inhibition. A recent investigation published in Bioorganic & Medicinal Chemistry Letters explored its potential as an inhibitor of lysine-specific demethylase 1 (LSD1), an enzyme implicated in various cancers. The study revealed that derivatives of 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- exhibited strong binding affinity to LSD1, leading to significant inhibition of its activity. Molecular docking simulations further supported these findings, highlighting the compound's potential as a scaffold for designing new epigenetic therapies. These results open new avenues for the development of targeted cancer treatments.

Beyond its biomedical applications, 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- has also been employed in material science. A 2022 study in ACS Applied Materials & Interfaces reported its use as a crosslinking agent in the synthesis of biodegradable polymers. The resulting materials exhibited enhanced mechanical properties and biocompatibility, making them suitable for medical implants and tissue engineering. The study emphasized the compound's role in improving the performance of polymeric materials, further expanding its utility across interdisciplinary fields.

In conclusion, the latest research underscores the multifaceted applications of 1,3-Propanediamine, N-(2-aminoethyl)-N-methyl- (CAS: 74912-61-1) in chemical biology and pharmaceutical sciences. Its versatility as a building block for drug delivery systems, enzyme inhibitors, and advanced materials positions it as a valuable asset in ongoing and future research endeavors. As scientists continue to explore its potential, this compound is expected to play an increasingly prominent role in addressing complex biomedical challenges.